Cas no 191110-97-1 (methyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclobutanecarboxylate)

• Product Name: methyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclobutanecarboxylate
• CAS No: 191110-97-1
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• MDL: MFCD24470396
• CID: 1384065
• PubChem ID: 57180986
• Update Time: 2025-04-20

methyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-oxo-, methyl ester
• methyl 1-(tert-butoxycarbonylamino)-3-oxocyclobutanecarboxylate
• methyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclobutanecarboxylate
• methyl 1-(Boc-amino)-3-oxo-cyclobutanecarboxylate
• DA-33366
• MFCD24470396
• methyl 1-{[(tert-butoxy)carbonyl]amino}-3-oxocyclobutane-1-carboxylate
• Methyl 1-((tert-butoxycarbonyl)amino)-3-oxocyclobutanecarboxylate
• AT23629
• EN300-312965
• SCHEMBL7934965
• 191110-97-1
• methyl 1-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxocyclobutane-1-carboxylate
• METHYL 1-((TERT-BUTOXYCARBONYL)AMINO)-3-OXOCYCLOBUTANE-1-CARBOXYLATE
• Methyl1-((tert-butoxycarbonyl)amino)-3-oxocyclobutanecarboxylate

• MDL： MFCD24470396
• Inchi： 1S/C11H17NO5/c1-10(2,3)17-9(15)12-11(8(14)16-4)5-7(13)6-11/h5-6H2,1-4H3,(H,12,15)
• InChI Key： OCSGIAWSKKIAJF-UHFFFAOYSA-N
• SMILES： O(C(NC1(C(=O)OC)CC(C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.11071
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7